2-Chlorobenzoyl Chloride: A Comprehensive Technical Guide on Physical Properties and Hazards
2-Chlorobenzoyl Chloride: A Comprehensive Technical Guide on Physical Properties and Hazards
For Researchers, Scientists, and Drug Development Professionals
Abstract
This technical guide provides an in-depth overview of the physical properties and associated hazards of 2-Chlorobenzoyl chloride (CAS No: 609-65-4). It is intended to be a critical resource for researchers, scientists, and professionals in the field of drug development and chemical synthesis. This document presents quantitative data in structured tables, outlines detailed experimental methodologies for property determination, and includes a visual representation of the compound's hazard relationships to ensure safe handling and use.
Introduction
2-Chlorobenzoyl chloride, with the molecular formula C₇H₄Cl₂O, is a significant intermediate in organic synthesis.[1] It plays a crucial role in the manufacturing of pharmaceuticals, agrochemicals, and dyes.[1][2] Its utility in the synthesis of antihistamines, anti-inflammatory drugs, and various pesticides underscores its importance in the chemical and pharmaceutical industries.[1] Given its reactive nature, a thorough understanding of its physical properties and hazards is paramount for safe laboratory and industrial applications.
Physical Properties
2-Chlorobenzoyl chloride is a colorless to light yellow liquid with a pungent odor.[1] It is soluble in common organic solvents like acetone, ether, and alcohol, but it decomposes in water.[3][4]
Table 1: Quantitative Physical Properties of 2-Chlorobenzoyl Chloride
| Property | Value | Reference(s) |
| Molecular Weight | 175.01 g/mol | [5][6] |
| Density | 1.382 g/mL at 25 °C | [6] |
| Melting Point | -4 to -3 °C (25 to 27 °F) | [6][7] |
| Boiling Point | 238 °C (460 °F) at 760 mmHg | [6][7] |
| Flash Point | 124 °C (255.2 °F) | [8] |
| Refractive Index | n20/D 1.572 | [6] |
| Water Solubility | Decomposes | [4] |
| Log Pow | 2.08 | [9] |
Hazards and Safety Information
2-Chlorobenzoyl chloride is classified as a hazardous substance, primarily due to its corrosive nature.[5][7][8] It causes severe skin burns and eye damage.[5][7] Contact with water liberates toxic gas, specifically hydrogen chloride.[8]
Table 2: GHS Hazard Classification
| Hazard Class | Category | Hazard Statement | Pictogram |
| Skin Corrosion/Irritation | 1B | H314: Causes severe skin burns and eye damage | Corrosive |
| Serious Eye Damage/Eye Irritation | 1 | H318: Causes serious eye damage | Corrosive |
| Corrosive to metals | 1 | H290: May be corrosive to metals | Corrosive |
Data sourced from multiple references.[5][7][8][9][10]
Table 3: NFPA 704 Diamond (for a related compound, 2-Chlorobenzyl chloride)
| Category | Rating |
| Health (Blue) | 3 |
| Flammability (Red) | 2 |
| Instability (Yellow) | 0 |
| Special (White) | N/A |
Note: This NFPA rating is for 2-Chlorobenzyl chloride and is provided as a close reference.[11] A specific NFPA rating for 2-Chlorobenzoyl chloride was not found in the search results.
Hazard Relationships
The primary hazard of 2-Chlorobenzoyl chloride is its corrosivity (B1173158). This leads to severe skin burns and eye damage upon direct contact. Its reactivity with water is a significant secondary hazard, producing toxic and corrosive hydrogen chloride gas. Thermal decomposition can also release hazardous substances.
Experimental Protocols
The following are summaries of standard methodologies for determining the key physical and hazardous properties of liquid chemicals like 2-Chlorobenzoyl chloride.
Melting Point Determination (ASTM E324)
This method determines the melting range of organic chemicals using a capillary tube.[8]
-
Apparatus: Capillary tubes, heating apparatus with a temperature-controlled block or bath, thermometer or temperature sensor.
-
Procedure:
-
A small, finely powdered sample of the substance is packed into a capillary tube.
-
The capillary tube is placed in the heating apparatus alongside a calibrated thermometer.
-
The sample is heated at a controlled rate.
-
The temperature at which the substance first begins to melt (initial melting point) and the temperature at which it becomes completely liquid (final melting point) are recorded to define the melting range.[12]
-
Boiling Point Determination (Thiele Tube Method)
This micro-method is suitable for determining the boiling point of small quantities of a liquid.[10]
-
Apparatus: Thiele tube, thermometer, small test tube, capillary tube (sealed at one end), heating oil, heat source.
-
Procedure:
-
A small amount of the liquid is placed in the small test tube.
-
A capillary tube, with its open end downwards, is placed inside the test tube.
-
The test tube is attached to a thermometer and immersed in the heating oil within the Thiele tube.
-
The Thiele tube is gently heated, causing air to escape from the capillary tube.
-
Heating is continued until a steady stream of bubbles emerges from the capillary tube.
-
The heat source is removed, and the apparatus is allowed to cool.
-
The boiling point is the temperature at which the liquid is drawn back into the capillary tube.[10]
-
Density Determination (Pycnometer/Graduated Cylinder Method)
This method determines the mass per unit volume of a liquid.[13][14]
-
Apparatus: Pycnometer or a graduated cylinder, analytical balance.
-
Procedure:
-
The mass of a clean, dry pycnometer or graduated cylinder is accurately measured.
-
A known volume of the liquid is added to the container.
-
The mass of the container with the liquid is measured.
-
The mass of the liquid is determined by subtraction.
-
The density is calculated by dividing the mass of the liquid by its volume.[13][14]
-
Flash Point Determination (ASTM D93 - Pensky-Martens Closed Cup Tester)
This method is used to determine the flash point of petroleum products and other liquids.[4]
-
Apparatus: Pensky-Martens closed-cup tester, which includes a test cup, a lid with a stirring device, and an ignition source.
-
Procedure:
-
A specified volume of the sample is placed in the test cup.
-
The lid is secured, and the sample is heated at a slow, constant rate while being stirred.
-
At regular temperature intervals, the ignition source is applied to the vapor space above the liquid.
-
The flash point is the lowest temperature at which the application of the ignition source causes the vapors of the sample to ignite.[4][15]
-
Skin Corrosion Assessment (OECD Test Guideline 431)
This in vitro method uses a reconstructed human epidermis (RhE) model to assess skin corrosivity.[11][16]
-
Apparatus: Reconstructed human epidermis tissue models, sterile culture plates, positive and negative controls.
-
Procedure:
-
The test chemical is applied topically to the surface of the RhE tissue.
-
After a specific exposure period, the chemical is removed, and the tissue is rinsed.
-
Cell viability is determined using a quantitative assay (e.g., MTT assay).
-
The cell viability of the treated tissue is compared to that of a negative control. A reduction in viability below a certain threshold indicates a corrosive potential.[11][16][17]
-
Eye Irritation/Corrosion Assessment (OECD Test Guideline 405)
This in vivo test evaluates the potential of a substance to cause eye irritation or corrosion.[2][5]
-
Apparatus: Albino rabbits, ophthalmoscope.
-
Procedure:
-
A single dose of the test substance is applied to the conjunctival sac of one eye of the animal. The other eye serves as a control.
-
The eyes are examined at specific intervals (e.g., 1, 24, 48, and 72 hours) after application.
-
Ocular lesions (corneal opacity, iritis, conjunctival redness, and chemosis) are graded and scored.
-
The severity and reversibility of the ocular effects are used to classify the substance's irritation or corrosion potential.[5][6][9]
-
Water Solubility Determination (Qualitative Method)
A general qualitative method to observe the solubility and reactivity of a substance in water.
-
Apparatus: Test tubes, stirring rod, distilled water.
-
Procedure:
-
A small, measured amount of the substance is added to a test tube containing a known volume of distilled water at room temperature.
-
The mixture is agitated or stirred for a set period.
-
Observations are made to determine if the substance dissolves to form a homogenous solution or if it remains as a separate phase.
-
Any signs of a chemical reaction, such as gas evolution or a change in temperature or color, are also noted. For 2-Chlorobenzoyl chloride, decomposition is expected.[18][19][20]
-
Conclusion
2-Chlorobenzoyl chloride is a valuable chemical intermediate with well-defined physical properties. However, it presents significant hazards, primarily related to its corrosivity and reactivity with water. Adherence to strict safety protocols, including the use of appropriate personal protective equipment and handling in well-ventilated areas away from moisture, is essential. The information and experimental methodologies provided in this guide are intended to support the safe and effective use of 2-Chlorobenzoyl chloride in research and development.
References
- 1. scimed.co.uk [scimed.co.uk]
- 2. oecd.org [oecd.org]
- 3. ntp.niehs.nih.gov [ntp.niehs.nih.gov]
- 4. precisionlubrication.com [precisionlubrication.com]
- 5. ntp.niehs.nih.gov [ntp.niehs.nih.gov]
- 6. Acute eye irritation test as per OECD guidelines | PPTX [slideshare.net]
- 7. delltech.com [delltech.com]
- 8. store.astm.org [store.astm.org]
- 9. ntp.niehs.nih.gov [ntp.niehs.nih.gov]
- 10. chem.libretexts.org [chem.libretexts.org]
- 11. x-cellr8.com [x-cellr8.com]
- 12. thinksrs.com [thinksrs.com]
- 13. Density Testing Procedure | International and Accredited Lab [nikoopharmed.com]
- 14. chem.libretexts.org [chem.libretexts.org]
- 15. Flash Point by Pensky-Martens Closed Cup: ASTM D93 Standard Tests - The ANSI Blog [blog.ansi.org]
- 16. iivs.org [iivs.org]
- 17. What is OECD 431, the in vitro skin corrosion test? [blog.yeswelab.fr]
- 18. youtube.com [youtube.com]
- 19. solubilityofthings.com [solubilityofthings.com]
- 20. chem.libretexts.org [chem.libretexts.org]
